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Compound of Interest
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1.0 Introduction

Relamorelin (formerly RM-131) is a synthetic pentapeptide analogue of ghrelin, the
endogenous ligand for the growth hormone secretagogue receptor (GHSR-1a).[1][2]
Developed as a potent, selective ghrelin receptor agonist, Relamorelin exhibits enhanced
plasma stability and a longer half-life compared to its natural counterpart.[2][3][4] Its primary
therapeutic potential lies in the treatment of gastrointestinal motility disorders, most notably
diabetic gastroparesis and chronic constipation.[1][5] The U.S. Food and Drug Administration
(FDA) has granted Fast Track designation to Relamorelin for the indication of diabetic
gastroparesis.[1]

This technical guide provides a comprehensive overview of the key preclinical in vitro and in
vivo studies that have defined the pharmacological, pharmacokinetic, and toxicological profile
of Relamorelin, forming the scientific basis for its clinical development.

2.0 Mechanism of Action

Relamorelin functions as a potent agonist at the ghrelin receptor (GHSR-1a), a G-protein
coupled receptor predominantly located in the stomach and the hypothalamus.[6] The natural
hormone ghrelin, often called the "hunger hormone," plays a crucial role in regulating appetite,
energy balance, and gastrointestinal motility.[5][7] When the stomach is empty, ghrelin is
secreted, acting on brain cells to increase hunger and on the gastrointestinal tract to prepare it
for food intake by stimulating gastric acid secretion and motility.[5]
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By mimicking the action of ghrelin, Relamorelin binding to the GHSR-1a initiates a signaling
cascade that promotes gastric and colonic motility.[5][6] This prokinetic effect is mediated, in
part, by the stimulation of the vagal nuclei and the vagus nerve, which enhances the frequency
and strength of stomach contractions.[4][6] The downstream signaling pathway involves the
activation of intracellular mediators, leading to an increase in intracellular calcium, a key event

in triggering smooth muscle contraction.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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